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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two key energetic plasticizers, Triethylene
Glycol Dinitrate (TEGDN) and Diethylene Glycol Dinitrate (DEGDN), used in modern

propellant formulations. By examining their performance characteristics, supported by

experimental data, this document aims to inform researchers and scientists in the development

of safer and more effective energetic materials.

Executive Summary
Triethylene Glycol Dinitrate (TEGDN) and Diethylene Glycol Dinitrate (DEGDN) are liquid

energetic plasticizers that enhance the processing characteristics and performance of solid

propellants. While both serve a similar function, they exhibit notable differences in their physical

properties, energetic output, and sensitivity to external stimuli. Generally, TEGDN is recognized

for its lower sensitivity to shock and impact, making it a favorable option for developing

insensitive munitions (IM). DEGDN, on the other hand, can offer a slightly higher energy output

in certain formulations. The selection between TEGDN and DEGDN often depends on the

specific performance requirements of the propellant, with a trade-off between energy and

sensitivity.

Data Presentation: A Side-by-Side Comparison
The following tables summarize the key quantitative data for TEGDN and DEGDN, as well as

the performance of propellant formulations incorporating these plasticizers.
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Table 1: Physical and Chemical Properties of TEGDN vs. DEGDN

Property
TEGDN (Triethylene Glycol
Dinitrate)

DEGDN (Diethylene Glycol
Dinitrate)

Chemical Formula C₆H₁₂N₂O₈ C₄H₈N₂O₇

Molecular Weight 240.17 g/mol 196.12 g/mol

Appearance Pale yellow, oily liquid Colorless, oily liquid

Density 1.335 g/cm³ 1.389 g/mL

Melting Point -19 °C 2 °C

Boiling Point Decomposes 160-161 °C

Nitrogen Content 11.66% 14.28%

Table 2: Energetic and Explosive Properties of TEGDN vs. DEGDN

Property TEGDN DEGDN

Heat of Explosion 725 kcal/kg[1]
~1358 cal/g (as reported for a

stabilized product)

Detonation Velocity
~2000 m/s (when heavily

confined)[1]
Not readily available

Detonation Gas Volume 1202 l/kg[1] Not readily available

Explosion Temperature 225 °C (5s)[1] Not readily available

Lead Block Test 320 cm³/10g[1] Not readily available

Table 3: Sensitivity Properties of Propellant Formulations
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Property Propellant with TEGDN Propellant with DEGDN

Friction Sensitivity > 360 N (No reaction) > 360 N (No reaction)

Impact Sensitivity (Limiting

Impact Energy)
11.4 - 15.6 J 12.8 - 13.9 J

Shaped Charge Jet Impact Category 0 (No reaction) Category 0 (No reaction)

Bullet Impact Category 0 (No reaction) Category 0 (No reaction)

Data for propellant formulations are based on a comparative study of single base propellants

where DNT and DBP were replaced with TEGDN or DEGDN.

Table 4: Ballistic Performance of Propellant Formulations in Closed Vessel

Property
Propellant with
TEGDN

Propellant with
DEGDN

Reference
Propellant

Relative Vivacity (%) 95.3[2] 96.8[2] 100.0[2]

Relative Pressure (%) 100.9[2] 103.7[2] 100.0[2]

This data indicates that the DEGDN formulation was nearly 4% more energetic than the

reference, while the TEGDN formulation matched the energy well with a slightly lower vivacity.

[2]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to ensure

reproducibility and a clear understanding of the data presented.

Synthesis of TEGDN and DEGDN
Objective: To synthesize TEGDN and DEGDN via the nitration of their respective glycols.

TEGDN Synthesis Protocol:
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Preparation of Nitrating Mixture: A mixed acid solution is prepared by combining

concentrated nitric acid and sulfuric acid. A typical ratio is 75% nitric acid to 25% sulfuric

acid.[3] The mixture is cooled to between 0 °C and 5 °C in an ice bath.

Nitration: Triethylene glycol (TEG) is added slowly to the stirred, cooled mixed acid. The

temperature must be carefully controlled and maintained below 10-15 °C to prevent runaway

reactions and decomposition.

Separation: Once the addition is complete, the mixture is allowed to react for a short period

before being transferred to a separation funnel. The denser spent acid layer is drained off.

Washing and Neutralization: The crude TEGDN is washed sequentially with cold water, a 5%

sodium bicarbonate solution to neutralize residual acid, and finally with more cold water until

the washings are neutral.

Drying: The washed TEGDN is dried using a suitable drying agent, such as anhydrous

sodium sulfate.

DEGDN Synthesis Protocol:

Preparation of Nitrating Mixture: A mixed acid solution is prepared, for example, with a

composition of 25% nitric acid, 67% sulfuric acid, and 8% water. This mixture is cooled to

below 15 °C, ideally between 5 °C and 10 °C.

Nitration: Diethylene glycol (DEG) is added gradually to the agitated, cooled mixed acid over

a period of about 30 minutes, ensuring the temperature remains within the specified range.

Separation and Washing: The procedure for separating the crude DEGDN from the spent

acid and subsequent washing with water and a neutralizing agent is similar to that for

TEGDN.

Sensitivity Testing
Impact Sensitivity (BAM Fallhammer Method):

Apparatus: A BAM Fallhammer apparatus is used, which consists of a defined drop weight

that can be released from various heights onto a sample.
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Sample Preparation: A small, measured amount of the propellant sample is placed in the

apparatus.

Procedure: The drop weight is released from a specific height. A series of trials are

conducted at different drop heights to determine the energy at which there is a 50%

probability of causing a reaction (ignition, deflagration, or detonation). This is reported as the

Limiting Impact Energy in Joules (J).

Friction Sensitivity (BAM Friction Apparatus):

Apparatus: A BAM friction tester is used, which consists of a fixed porcelain pin and a

movable porcelain plate.

Sample Preparation: A small amount of the propellant is placed on the porcelain plate.

Procedure: The loading arm applies a specific force to the pin against the sample. The

porcelain plate is then moved back and forth once. The test is repeated with increasing loads

until a reaction (spark, flame, or explosion) is observed. The result is reported as the

minimum load in Newtons (N) that causes a reaction. For the compared propellants, no

reaction was observed up to the maximum load of 360 N.

Performance Testing
Closed Vessel Test:

Apparatus: A closed vessel of known volume, equipped with a pressure transducer and an

ignition system.

Sample Preparation: A precisely weighed amount of the propellant grain is placed inside the

vessel.

Procedure: The propellant is ignited, and the pressure inside the vessel is recorded as a

function of time.

Data Analysis: From the pressure-time curve, key ballistic parameters are determined,

including the maximum pressure, the rate of pressure rise (dP/dt), and the vivacity (a

measure of the propellant's burning rate). The relative vivacity and pressure are calculated
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by comparing the results to a standard reference propellant tested under the same

conditions.[2]

Shaped Charge Jet Impact Test:

Apparatus: A standardized shaped charge is used to generate a high-velocity jet of molten

metal. The propellant sample is placed at a specified standoff distance from the shaped

charge.

Procedure: The shaped charge is detonated, and the resulting jet impacts the propellant

sample.

Observation and Classification: The reaction of the propellant is observed and classified

according to a standardized scale. For the TEGDN and DEGDN propellants tested, a

"Category 0" reaction indicates no reaction to the stimulus.

Mandatory Visualization
The following diagrams illustrate the synthesis workflows for TEGDN and DEGDN.
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Synthesis Workflow for TEGDN
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Washing & Neutralization
(H2O, NaHCO3) Spent Acid

Waste

Drying

Purified TEGDN

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of Triethylene Glycol Dinitrate
(TEGDN).
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Synthesis Workflow for DEGDN
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Caption: A flowchart outlining the primary steps involved in the synthesis of Diethylene Glycol

Dinitrate (DEGDN).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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